Cas no 1326810-01-8 (8-Tert-Butyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

8-Tert-Butyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is a structurally complex spirocyclic compound featuring a 1-oxa-4-azaspiro[4.5]decane core. Its key functional groups include a tert-butyl substituent, a 4-methoxyphenylacetyl moiety, and a carboxylic acid, contributing to its potential utility in medicinal chemistry and organic synthesis. The spirocyclic framework enhances conformational rigidity, which may improve binding selectivity in pharmacological applications. The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups allows for versatile reactivity in chemical modifications. This compound is of interest for research in drug discovery, particularly as a scaffold for developing enzyme inhibitors or receptor modulators due to its unique steric and electronic properties.
8-Tert-Butyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid structure
1326810-01-8 structure
Product Name:8-Tert-Butyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
CAS No:1326810-01-8
MF:C22H31NO5
MW:389.485246896744
MDL:MFCD19706494
CID:4694574
Update Time:2025-06-10

8-Tert-Butyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-tert-Butyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
    • 8-Tert-Butyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
    • MDL: MFCD19706494
    • Inchi: 1S/C22H31NO5/c1-21(2,3)16-9-11-22(12-10-16)23(18(14-28-22)20(25)26)19(24)13-15-5-7-17(27-4)8-6-15/h5-8,16,18H,9-14H2,1-4H3,(H,25,26)
    • InChI Key: RLKJNOORYCAWDM-UHFFFAOYSA-N
    • SMILES: O1CC(C(=O)O)N(C(CC2C=CC(=CC=2)OC)=O)C21CCC(C(C)(C)C)CC2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 568
  • Topological Polar Surface Area: 76.1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 589.2±50.0 °C at 760 mmHg
  • Flash Point: 310.1±30.1 °C
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

8-Tert-Butyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Security Information

8-Tert-Butyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Pricemore >>

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Additional information on 8-Tert-Butyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

Comprehensive Analysis of 8-Tert-Butyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-01-8)

The compound 8-Tert-Butyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-01-8) is a structurally complex molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique spirocyclic framework, combined with a tert-butyl group and a methoxyphenyl moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

One of the key features of this compound is its azaspiro[4.5]decane core, which is known for its conformational rigidity and versatility in medicinal chemistry. The presence of a carboxylic acid functional group further enhances its reactivity, allowing for derivatization and optimization for specific applications. Recent studies have explored its role in modulating enzyme activity and its potential as a lead compound in the development of novel therapeutics.

In the context of current trends, the demand for spirocyclic compounds has surged due to their applications in drug design and catalysis. Users frequently search for terms like "spirocyclic derivatives," "tert-butyl in pharmaceuticals," and "methoxyphenyl applications," reflecting the growing interest in these chemical motifs. The compound’s CAS No. 1326810-01-8 is often queried in databases for its synthetic routes and physicochemical properties, highlighting its relevance in both academic and industrial settings.

From a synthetic perspective, the preparation of 8-Tert-Butyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid involves multi-step organic transformations, including cyclization and acylation reactions. Researchers are increasingly focusing on green chemistry approaches to synthesize such compounds, aligning with the global push for sustainable practices. This aligns with popular search queries like "eco-friendly synthesis of spirocycles" and "green chemistry in drug development."

The compound’s potential in central nervous system (CNS) drug discovery is another area of interest. Its azaspiro structure is reminiscent of other CNS-active molecules, prompting investigations into its blood-brain barrier permeability and receptor binding affinity. These aspects are frequently discussed in forums and research papers, addressing common questions like "how do spirocyclic compounds affect the CNS?" and "what are the advantages of tert-butyl groups in drug molecules?"

In summary, 8-Tert-Butyl-4-[2-(4-methoxyphenyl)acetyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-01-8) represents a fascinating intersection of structural complexity and functional diversity. Its relevance in modern chemistry and pharmacology is underscored by its potential applications and the growing body of research surrounding it. As the scientific community continues to explore its properties, this compound is likely to remain a topic of significant interest and innovation.

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